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Compound of Interest

Methyl 3-(1h-pyrazol-3-
Compound Name:
yl)propiolate

Cat. No.: B13322119

Get Quote

Executive Summary & Chemical Definition

Pyrazole propiolate esters represent a specialized class of pharmacophores combining a

bioisosteric pyrazole ring with a reactive alkynyl ester (propiolate) side chain.[1] While often
encountered as high-value synthetic intermediates, these compounds possess distinct
biological activities driven by their electrophilic nature.

o Core Structure: 3-(Substituted-pyrazolyl)prop-2-ynoic acid ester.

+ Primary Mechanism: Irreversible or reversible covalent inhibition via Michael addition to
nucleophilic amino acid residues (Cysteine/Serine) in target proteins.

* Therapeutic Scope: Primarily investigated for antineoplastic (anticancer) and antimicrobial
properties due to their ability to disrupt redox homeostasis and essential enzymatic
pathways.

Mechanism of Action: The Alkynyl "Warhead"
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Unlike standard pyrazole carboxylates (e.g., the core of Rimonabant or Celecoxib), pyrazole
propiolate esters contain an

-unsaturated triple bond. This structural feature transforms the molecule into a potent Michael
Acceptor.

Covalent Targeting (The "Cysteine Trap")

The electron-withdrawing ester group polarizes the triple bond, making the

-carbon highly susceptible to nucleophilic attack. In a biological context, this targets thiols (-SH)
on cysteine residues of enzymes.

Pathway Logic:
e Recognition: The pyrazole ring provides binding affinity (H-bonding/
-stacking) to the target protein's active site.

e Reaction: The nucleophilic sulfur of a cysteine residue attacks the

-carbon of the propiolate.
e Inhibition: Formation of a stable thio-alkene adduct locks the enzyme, inhibiting its function.

Pyrazole Propiolate

(Electrophile) B inding

. Transition State Proton Transfer Covalent Thio-Alkene Adduct
Nucleophilic Attack (Polarized Complex) (Irreversible Inhibition)

Protein Cysteine
(Nucleophile -SH)

Figure 1: Mechanism of Covalent Inhibition via Michael Addition to Cysteine

Biological Activities[1][2][3][4][51[6][71[8][9][10][11]

[12]
Anticancer Activity (Cytotoxicity)
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Pyrazole propiolates exhibit cytotoxicity against various cancer cell lines (e.g., HeLa, MCF-7,
A549). The activity is often correlated with the electronic nature of substituents on the pyrazole
ring.

o Target: Tubulin polymerization and Reactive Oxygen Species (ROS) modulation.

» SAR Insight: Electron-withdrawing groups (e.g., -Cl, -NO2) on the pyrazole phenyl ring
enhance the electrophilicity of the propiolate tail, often increasing potency but also non-
specific toxicity.

e Data Summary:

. . IC50 ( Mechanism
Compound Variant Cell Line .
M) Implicated
1-Phenyl-pyrazole-4- ROS generation /
] MCF-7 (Breast) 12,5 )
propiolate Apoptosis
1-(4-Chlorophenyl)- ) ) o
HeLa (Cervical) 8.2 Tubulin destabilization

pyrazole
1-(4-Methoxyphenyl)- Cell cycle arrest

( ypheny) A549 (Lung) 241 Y
pyrazole (G2/M)

Antimicrobial Properties

The alkynyl ester moiety is effective against Gram-positive bacteria (e.g., S. aureus) by
targeting cysteine-rich enzymes involved in bacterial cell wall synthesis or redox defense (e.g.,
Thioredoxin Reductase).

o Selectivity: Often shows higher potency against Gram-positive strains due to the lack of an
outer membrane, which can impede the penetration of lipophilic esters in Gram-negative
bacteria.

Synthesis Strategies

To access these biological tools, robust synthetic routes are required. The two primary methods
are Sonogashira Coupling (for functionalizing pyrazoles) and 1,3-Dipolar Cycloaddition
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(building the ring).

Synthetic Workflow (Sonogashira Approach)

This method is preferred for late-stage functionalization of a pyrazole core.

4-lodopyrazole Ethyl Propiolate Pd(PPh3)2CI2 / Cul
(Scaffold) (Alkyne Source) Base (Et3N)

/

Pd-Alkyne Complex

eductive Elimination

Pyrazole-4-Propiolate Ester
(Target)

Figure 2: Sonogashira Coupling Route to Pyrazole Propiolates

Click to download full resolution via product page

Experimental Protocols
Protocol A: Synthesis of Ethyl 3-(1-phenyl-1H-pyrazol-4-
yl)propiolate

This protocol ensures high regioselectivity and yield.
Reagents:

e 4-lodo-1-phenyl-1H-pyrazole (1.0 eq)

» Ethyl propiolate (1.2 eq)
 Bis(triphenylphosphine)palladium(ll) dichloride (5 mol%)

o Copper(l) iodide (10 mol%)
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e Triethylamine (3.0 eq)
e Solvent: Anhydrous DMF
Procedure:

o Degassing: Charge a flame-dried Schlenk flask with the iodopyrazole, Pd catalyst, and Cul.
Evacuate and backfill with Argon (

).
o Addition: Add anhydrous DMF and triethylamine via syringe. Stir until dissolved.
o Coupling: Add ethyl propiolate dropwise at room temperature.
e Reaction: Heat the mixture to 60°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 4:1).
o Workup: Dilute with water, extract with ethyl acetate (

). Wash combined organics with brine, dry over Na
SO

, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Validates biological activity against cancer cell lines.
e Seeding: Seed MCF-7 cells (

cells/well) in 96-well plates. Incubate for 24h at 37°C/5% CO

o Treatment: Dissolve Pyrazole Propiolate in DMSO (stock 10 mM). Prepare serial dilutions in
media (Final DMSO < 0.1%). Add to cells.

e Incubation: Incubate for 48 hours.
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e Labeling: Add 10

L MTT reagent (5 mg/mL) to each well. Incubate 4h.

e Solubilization: Remove media. Add 100

L DMSO to dissolve formazan crystals.

o Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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